Cas no 900295-61-6 (3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 900295-61-6
• MF: C₂₁H₂₁N₅
• MW: 343.424943685532
• CID: 5424390
• Update Time: 2025-05-24

3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-5-propan-2-yl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-(1-methylethyl)-3-phenyl-N-(2-pyridinylmethyl)-
• 3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C21H21N5/c1-15(2)19-12-20(23-13-17-10-6-7-11-22-17)26-21(25-19)18(14-24-26)16-8-4-3-5-9-16/h3-12,14-15,23H,13H2,1-2H3
• InChI Key： AJIZRAPZOUEJOO-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NCC1=NC=CC=C1)=CC(C(C)C)=N2

Additional information on 3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine: A Comprehensive Overview

The compound with CAS No. 900295-61-6, known as 3-phenyl-5-(propan-2-yl)-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatility in medicinal chemistry applications.

The pyrazolo[1,5-a]pyrimidine core of this compound is a fused bicyclic structure that combines the properties of pyrazole and pyrimidine rings. This combination makes it an attractive scaffold for designing bioactive molecules. The 3-phenyl substituent adds aromaticity and potential π-interactions, while the 5-(propan-2-yl) group introduces steric bulk and hydrophobicity. The N-(pyridin-2-yl)methyl substituent at position 7 further enhances the compound's electronic properties and introduces hydrogen bonding capabilities.

Recent studies have highlighted the importance of 3-substituted pyrazolo[1,5-a]pyrimidines in targeting various biological pathways. For instance, researchers have explored their potential as kinase inhibitors, which are crucial in treating diseases such as cancer and inflammatory disorders. The N-(pyridin-2-yl)methyl group has been shown to improve solubility and bioavailability, making this compound a promising candidate for further pharmacological evaluation.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances efficiency but also aligns with the principles of green chemistry.

From an applications perspective, 3-phenyl-pyrazolo[1,5-a]pyrimidines have been investigated for their anti-inflammatory and antioxidant properties. Preclinical studies suggest that these compounds may offer protection against oxidative stress-induced cellular damage, making them potential candidates for neurodegenerative disease treatments.

Moreover, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinities towards several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential in drug design and development.

In conclusion, 3-phenyl-pyrazolo[1,5-a]pyrimidine derivatives like CAS No. 900295-61-, with their unique structural features and promising biological profiles, continue to be a focal point in contemporary medicinal chemistry research.